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Compound of Interest

Compound Name: 2,5-Bis(trifluoromethyl)aniline

Cat. No.: B140203

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 2,5-Bis(trifluoromethyl)aniline, a key
chemical intermediate in various industrial and pharmaceutical applications.

Core Molecular Data

2,5-Bis(trifluoromethyl)aniline is an organic compound characterized by an aniline core
substituted with two trifluoromethyl groups. These fluorine-containing moieties significantly
influence the molecule's chemical properties, such as its stability and reactivity.[1]

Below is a summary of its fundamental molecular data.

Parameter Value Reference
Molecular Formula CsHsFeN [1112][3]
Molecular Weight 229.12 g/mol [21[3114]
Alternate Formula (CF3)2CeH3NH:2

CAS Number 328-93-8 [11[3]

Molecular Structure and Composition

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b140203?utm_src=pdf-interest
https://www.benchchem.com/product/b140203?utm_src=pdf-body
https://www.benchchem.com/product/b140203?utm_src=pdf-body
https://www.chemimpex.com/products/45985
https://www.chemimpex.com/products/45985
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Bis_trifluoromethyl_aniline
https://www.scbt.com/p/2-5-bis-trifluoromethyl-aniline-328-93-8
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Bis_trifluoromethyl_aniline
https://www.scbt.com/p/2-5-bis-trifluoromethyl-aniline-328-93-8
https://www.chemodex.com/products/25-bistrifluoromethylaniline/
https://www.chemimpex.com/products/45985
https://www.scbt.com/p/2-5-bis-trifluoromethyl-aniline-328-93-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The structure of 2,5-Bis(trifluoromethyl)aniline consists of a central benzene ring attached to
an amine group (-NHz2) and two trifluoromethyl (-CFs) groups at positions 2 and 5. The diagram
below illustrates the logical relationship between the constituent parts of the molecule.
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Molecular components of 2,5-Bis(trifluoromethyl)aniline.

Applications and Uses

2,5-Bis(trifluoromethyl)aniline serves as a crucial building block in organic synthesis. Its
unique electronic properties make it a valuable intermediate in the production of:

o Pharmaceuticals: It is notably used in the synthesis of Dutasteride, a drug for treating benign
prostatic hyperplasia.[5] It is also explored for pharmaceuticals targeting neurological
disorders.[1]

o Agrochemicals: The compound is utilized in formulating more stable and effective herbicides

and pesticides.[1]

o Advanced Materials: It is used in the development of specialized dyes and polymers, where
it can impart desirable characteristics like enhanced thermal stability.[1]

Example Experimental Protocol: Synthesis

The following is a summarized experimental protocol for the synthesis of 2,5-
Bis(trifluoromethyl)aniline from 2,5-bis(trifluoromethyl)nitrobenzene.

Workflow Diagram
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Synthesis Workflow

1. Charge Autoclave 2. Reaction 3. Workup
- Raney nickel catalyst - Introduce H2 (5 kg/cm2) - Cool to room temp
- Isopropanol - Heat to 70-90°C - Release H2 pressure
- 2,5-bis(trifluoromethyl)nitrobenzene - Stir for 8 hours - Filter to remove catalyst

4. Isolation
- Wash filtrate with isopropanol
- Concentrate filtrate

Product
2,5-bis(trifluoromethyl)aniline
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Workflow for the synthesis of 2,5-Bis(trifluoromethyl)aniline.

Methodology

o Charging the Reactor: An autoclave is charged with a Raney nickel catalyst (10 wt%) and
isopropanol. Subsequently, 2,5-bis(trifluoromethyl)nitrobenzene is added to the mixture.[5]

e Hydrogenation Reaction: Hydrogen gas is introduced into the sealed autoclave with stirring
until the pressure stabilizes at 5 kg/cm 2. The temperature is then raised to 70°C and
maintained between 70-90°C for approximately 8 hours to facilitate the reaction.[5]

o Catalyst Removal: After the reaction is complete, the system is allowed to cool to room
temperature, and the hydrogen pressure is released. The Raney nickel catalyst is then
removed from the reaction mixture by filtration.[5]

e Product Isolation: The collected filtrate is washed with isopropanol and then concentrated to
yield the final product, 2,5-bis(trifluoromethyl)aniline.[5] The structure of the resulting
product is typically confirmed using GC-MS, *H-NMR, and *°F-NMR analysis.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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